3,4-Dichloro-phenyl dichlorophosphate

• Molecular Formula: C6H3Cl4O2P
• Molecular Weight: 279.9 g/mol
• IUPAC Name: 1,2-dichloro-4-dichlorophosphoryloxybenzene
• InChI: InChI=1S/C6H3Cl4O2P/c7-5-2-1-4(3-6(5)8)12-13(9,10)11/h1-3H
• InChI Key: ZLXWFBKVVKYASZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OP(=O)(Cl)Cl)Cl)Cl

Description

3,4-Dichloro-phenyl dichlorophosphate is a useful research compound. Its molecular formula is C6H3Cl4O2P and its molecular weight is 279.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dichloro-phenyl dichlorophosphate was prepared as described in Example 2 from p-chlorophenol (3.79 g, 0.023 mol), POCl3 (2.17 mL, 0.023 mol) and TEA (3.25 mL, 0.023 mol) and dry Et2O (25 mL).The dichlorophosphate 11c was obtained as a yellow clear oil (2.93 g, 0.0105 mol, 45%) and used without further purification.